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Abstract

Huwentoxin-XVI (HWTX-XVI) is a neurotoxic peptide isolated from the venom of the Chinese
bird spider, Ornithoctonus huwena. This potent and highly selective antagonist of N-type
voltage-gated calcium channels (Cav2.2) has emerged as a significant subject of interest in the
field of pain research. Its ability to modulate nociceptive signaling pathways with high efficacy
and reversibility presents a promising avenue for the development of novel analgesic
therapeutics. This technical guide provides an in-depth overview of Huwentoxin-XVI,
encompassing its species of origin, biochemical properties, and the experimental
methodologies employed in its characterization. Furthermore, it details its mechanism of action
within the pain signaling cascade and presents quantitative data from key evaluative studies.

Source and Species of Origin

Huwentoxin-XVI is a natural peptide constituent of the venom produced by the Chinese bird
spider, Ornithoctonus huwena[1]. This species, a member of the tarantula family
Theraphosidae, is native to the subtropical regions of Southern China. The venom of O.
huwena is a complex cocktail of various neurotoxins, enzymes, and other bioactive molecules,
refined through evolution for prey capture and defense. Huwentoxin-XVI is one of numerous
peptides, known collectively as huwentoxins, that have been isolated from this venom, many of
which exhibit potent and selective activity against various ion channels.
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Physicochemical and Biological Properties

Huwentoxin-XVI is a 39-amino acid peptide characterized by the presence of six cysteine
residues that form three disulfide bridges[1]. This structural feature is common among many
spider venom toxins and contributes to their stability and compact three-dimensional structure.
The toxin exhibits a high degree of selectivity for N-type voltage-gated calcium channels
(Cav2.2), with no significant effect on T-type calcium channels, potassium channels, or sodium

channels[1].

Property Value Reference
Molecular Weight ~4.4 kDa [2]
Amino Acid Residues 39 [1]
Disulfide Bridges 3 [1]

N-type Voltage-Gated Calcium
Target [1]
Channels (Cav2.2)

IC50 (rat DRG neurons) ~60 nM [1]

Reversibility Highly Reversible [1]

Experimental Protocols
Toxin Isolation and Purification

While the precise, step-by-step protocol for the isolation of Huwentoxin-XVI is not exhaustively
detailed in the available literature, the general methodology for purifying peptides from the
venom of Ornithoctonus huwena involves a multi-step chromatographic process.

Workflow for Huwentoxin Purification
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Purification Steps
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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